Cas no 1260649-33-9 (6-Methoxypyrido[2,3-b]pyrazine)

6-Methoxypyrido[2,3-b]pyrazine is a heterocyclic compound featuring a pyrido[2,3-b]pyrazine core substituted with a methoxy group at the 6-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its fused bicyclic system enhances rigidity and binding affinity, which is advantageous in the design of bioactive molecules. The methoxy group further modulates reactivity and solubility, facilitating selective functionalization. This compound is particularly useful in the synthesis of kinase inhibitors and other therapeutic agents due to its ability to interact with biological targets. High purity and well-defined synthetic routes ensure reproducibility for research applications.

6-Methoxypyrido[2,3-b]pyrazine structure

1260649-33-9 structure

Product Name:6-Methoxypyrido[2,3-b]pyrazine

CAS No:1260649-33-9

MF:C₈H₇N₃O

MW:161.160681009293

MDL:MFCD13193472

CID:1081781

PubChem ID:57946915

Update Time:2025-10-12

6-Methoxypyrido[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

- 6-Methoxypyrido[2,3-b]pyrazine
- Pyrido[2,3-b]pyrazine, 6-methoxy-
- DB-350607
- E79652
- 1260649-33-9
- SCHEMBL9972594
- DTXSID20728451
- MDL： MFCD13193472
- Inchi： 1S/C8H7N3O/c1-12-7-3-2-6-8(11-7)10-5-4-9-6/h2-5H,1H3
- InChI Key： DXWCXUYPHZMDFL-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=C2C(N=CC=N2)=N1

Computed Properties

Exact Mass: 161.058911855g/mol
Monoisotopic Mass: 161.058911855g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 47.9Å²

6-Methoxypyrido[2,3-b]pyrazine Pricemore >>

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Chemenu	CM168001-1g	6-methoxypyrido[2,3-b]pyrazine	1260649-33-9	95%	1g	$405	2021-08-05
Chemenu	CM168001-1g	6-methoxypyrido[2,3-b]pyrazine	1260649-33-9	95%+	1g	$***	2023-03-30
Matrix Scientific	218910-1g	6-Methoxypyrido[2,3-b]pyrazine, 95% min	1260649-33-9	95%	1g	$731.00	2023-09-06
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Matrix Scientific	218910-10g	6-Methoxypyrido[2,3-b]pyrazine, 95% min	1260649-33-9	95%	10g	$4209.00	2023-09-06
Alichem	A029191066-1g	6-Methoxypyrido[2,3-b]pyrazine	1260649-33-9	95%	1g	$400.00	2023-09-03
eNovation Chemicals LLC	D547864-5g	6-methoxypyrido[2,3-b]pyrazine	1260649-33-9	97%	5g	$1600	2023-09-02
eNovation Chemicals LLC	D547864-25g	6-methoxypyrido[2,3-b]pyrazine	1260649-33-9	97%	25g	$3200	2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1797020-1g	6-Methoxypyrido[2,3-b]pyrazine	1260649-33-9	98%	1g	￥3285.00	2024-08-09